Cas no 1046138-31-1 (subereaphenol C)

subereaphenol C structure
subereaphenol C structure
Product Name:subereaphenol C
CAS No:1046138-31-1
MF:C10H10Br2O4
MW:353.992002010345
CID:2061852
PubChem ID:25016149
Update Time:2025-04-21

subereaphenol C Chemical and Physical Properties

Names and Identifiers

    • subereaphenol C
    • CHEMBL448954
    • Ethyl 2-(3,5-dibromo-2,4-dihydroxyphenyl)acetic acid
    • ethyl 2-(2,4-dibromo-3,6-dihydroxyphenyl)acetate
    • 1046138-31-1
    • ethyl 2-(3,5-dibromo-2,4-dihydroxyphenyl)acetate
    • Inchi: 1S/C10H10Br2O4/c1-2-16-8(14)3-5-7(13)4-6(11)10(15)9(5)12/h4,13,15H,2-3H2,1H3
    • InChI Key: WGHBLAHYKWFMJE-UHFFFAOYSA-N
    • SMILES: CCOC(CC1C(Br)=C(O)C(Br)=CC=1O)=O

Computed Properties

  • Exact Mass: 353.89253Da
  • Monoisotopic Mass: 351.89458Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.286
  • Topological Polar Surface Area: 66.8Ų
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